Ethyl 2,3-dibromo-3-methylbutanoate
Overview
Description
Ethyl 2,3-dibromo-3-methylbutanoate is an organic compound with the molecular formula C7H12Br2O2 . It is commonly used as an intermediate in the synthesis of various chemicals.
Molecular Structure Analysis
The molecular structure of this compound consists of 7 carbon atoms, 12 hydrogen atoms, 2 bromine atoms, and 2 oxygen atoms . The average mass is 287.977 Da and the monoisotopic mass is 285.920380 Da .Scientific Research Applications
Chemical and Sensory Characteristics in Wine
Ethyl 2-hydroxy-3-methylbutanoate, closely related to Ethyl 2,3-dibromo-3-methylbutanoate, has been identified as a potential marker of lactic acid bacteria esterase activity in wines. Its enantiomers were quantitated in various wines, revealing a predominant presence of the R enantiomer. However, the concentrations found were considerably below the detection threshold, indicating no significant effect on fruity aroma modulation in wines (Gammacurta et al., 2018).
Biosynthesis in Apples
The biosynthetic origins and interconversions of 2-methylbutyl and 2-methylbutanoate esters in apples, which include ethyl 2-methylbutanoate, a key contributor to fruit aroma, were studied. The research revealed differences in products and product distributions between apple cultivars, highlighting the compound's role in fruit aroma (Rowan et al., 1996).
Organoleptic Impact in Wine
Research on the enantiomers of ethyl 2-methylbutanoate, a compound structurally similar to this compound, in wines, demonstrated their impact on sensory perception. The S-enantiomeric form predominantly found in wines enhances the perception of fruity aromas, contributing to the aromatic profile of red wines (Lytra et al., 2014).
Chemo-enzymatic Approaches
A chemo-enzymatic approach to synthesize compounds related to this compound demonstrated the use of stereoselective chemical and enzymatic reactions in creating complex molecules with medicinal potential, highlighting the compound's relevance in pharmaceutical research (Akeboshi et al., 1998).
Pyrolysis Kinetics in the Gas Phase
The study of pyrolysis kinetics of ethyl 3-hydroxy-3-methylbutanoate, closely related to this compound, provided insights into the reaction mechanisms at molecular levels, which is crucial for understanding thermal decomposition processes in various industrial applications (Dominguez et al., 1996).
Safety and Hazards
properties
IUPAC Name |
ethyl 2,3-dibromo-3-methylbutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12Br2O2/c1-4-11-6(10)5(8)7(2,3)9/h5H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FFXKUQBPFKDRPE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C(C)(C)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12Br2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20452744 |
Source
|
| Record name | Ethyl 2,3-dibromo-3-methylbutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20452744 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
79405-51-9 |
Source
|
| Record name | Ethyl 2,3-dibromo-3-methylbutanoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=79405-51-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 2,3-dibromo-3-methylbutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20452744 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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